Cas no 866783-13-3 ({[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride)

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride structure
866783-13-3 structure
Product Name:{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride
CAS No:866783-13-3
MF:C12H18ClNO2
MW:243.729822635651
MDL:MFCD13194843
CID:69104
PubChem ID:16115313
Update Time:2024-10-26

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride
    • (7S)-3,4-Dimethoxy-N-methylbicyclo[4.2.0]octa-1,3,5-triene-7-methanamine hydrochloride
    • (1S)-4,5-DIMETHOXY-1-(METHYLAMINOMETHYL)-BENZOCYCLOBUTANE HCL
    • (7S)-3,4-dimethoxy-N-methyl-Bicyclo[4.2.0]octa-1,3,5- triene-7-methanamine hydrochloride
    • 1-[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]-N-methylmethanamine,hydrochloride
    • Ivabradine Intermediate Ⅰ
    • (S)-1-(3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-methylmethanamine hydrochloride
    • Ivabradine Impurity 17
    • BCP10455
    • ST2414096
    • AX8043786
    • AB1008543
    • X0048
    • A20090
    • 783D133
    • (1S)-4,
    • {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride
    • Bicyclo[4.2.0]octa-1,3,5-triene-7-methanamine, 3,4-dimethoxy-N-methyl-, hydrochloride, (7S)- (9CI)
    • (S)-N-[(4,5-Dimethoxybenzocyclobutan-1-yl)methyl]-N-methylamine hydrochloride
    • (S)-N-[ pound 4,5-dimethoxybenzocyclobut-1-yl pound(c)methyl ]-N-methylamine hydrochloride
    • SCHEMBL385259
    • (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane HCl
    • DTXSID20583027
    • J-500399
    • {[(7S)-3,4-DIMETHOXYBICYCLO[4.2.0]OCTA-1(6),2,4-TRIEN-7-YL]METHYL}(METHYL)AMINE HYDROCHLORIDE
    • AC-5503
    • JF52QM9RUB
    • (((7S)-3,4-Dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)methyl)(methyl)amine hydrochloride
    • 1-[(7S)-3,4-Dimethoxy-7-bicyclo[4.2.0]octa-1(6),2,4-trienyl]-N-methylmethanamine hydrochloride
    • 1-[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1(6),2,4-trienyl]-N-methyl-methanamine hydrochloride
    • AKOS015907626
    • MFCD13194843
    • (S)-N-[(4,5-Dimethoxybenzocyclobut-1-yl)methyl]-N-methylamine hydrochloride
    • D70918
    • (1S)-4,5-Dimethoxy-1-((methylamino)methyl)benzocyclobutane hydrochloride
    • CS-0151042
    • AS-72908
    • UNII-JF52QM9RUB
    • 866783-13-3
    • Bicyclo(4.2.0)octa-1,3,5-triene-7-methanamine, 3,4-dimethoxy-N-methyl-, hydrochloride, (7S)-
    • (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutaneHydrochloride
    • (S)-N-((4,5-Dimethoxybenzocyclobutan-1-yl)methyl)-N-methylamine hydrochloride
    • 1-[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]-N-methylmethanamine--hydrogen chloride (1/1)
    • 1-[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]-N-methylmethanamine;hydrochloride
    • MDL： MFCD13194843
    • Inchi： 1S/C12H17NO2.ClH/c1-13-7-9-4-8-5-11(14-2)12(15-3)6-10(8)9;/h5-6,9,13H,4,7H2,1-3H3;1H/t9-;/m1./s1
    • InChI Key： SWSAIQSQSDOONK-SBSPUUFOSA-N
    • SMILES： C([C@H]1CC2C=C(C(=CC1=2)OC)OC)NC.Cl

Computed Properties

  • Exact Mass: 243.10300
  • Monoisotopic Mass: 243.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5

Experimental Properties

  • Color/Form: Powder
  • Boiling Point: 338.6 °C at 760 mmHg
  • Flash Point: 158.6 °C
  • PSA: 30.49000
  • LogP: 2.75580

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Customs Data

  • HS CODE：2942000000
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Pricemore >>

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{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Production Method

Production Method 1

869856-10-0 869856-10-0
866783-13-3 866783-13-3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  1 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  15 °C
1.3 Reagents: Hydrochloric acid ;  1 h, 15 - 20 °C
Reference
Exploiting the Biocatalytic Toolbox for the Asymmetric Synthesis of the Heart-Rate Reducing Agent Ivabradine
Pedragosa-Moreau, Sandrine; et al, Advanced Synthesis & Catalysis, 2017, 359(3), 485-493

Production Method 2

73344-75-9 73344-75-9
866783-13-3 866783-13-3
Reaction Conditions
1.1 Solvents: 2-Methyltetrahydrofuran ;  48 h, 30 °C
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  1 h, reflux
2.2 Reagents: Sodium hydroxide Solvents: Water ;  15 °C
2.3 Reagents: Hydrochloric acid ;  1 h, 15 - 20 °C
Reference
Exploiting the Biocatalytic Toolbox for the Asymmetric Synthesis of the Heart-Rate Reducing Agent Ivabradine
Pedragosa-Moreau, Sandrine; et al, Advanced Synthesis & Catalysis, 2017, 359(3), 485-493

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Raw materials

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Preparation Products

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:866783-13-3)(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride
Order Number:sfd324
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:866783-13-3)盐酸伊伐布雷定主链
Order Number:LE26661737
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
Price ($):discuss personally
Email:18501500038@163.com

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Related Literature

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866783-13-3 ({[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride) Related Products

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Suzhou Senfeida Chemical Co., Ltd
(CAS:866783-13-3)(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride
sfd324
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:866783-13-3)盐酸伊伐布雷定主链
LE26661737
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email